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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of coco glucoside, a
non-ionic surfactant, in cosmetic research and development. This document details its
functions, formulation guidelines, and relevant experimental protocols for performance and
safety evaluation.

Introduction to Coco Glucoside

Coco glucoside is an alkyl polyglucoside (APG) surfactant derived from renewable resources,
specifically coconut oil-derived fatty alcohols and glucose (sugar).[1][2] Its gentle nature,
biodegradability, and excellent skin compatibility make it a preferred ingredient in a wide range
of cosmetic and personal care products, particularly those designed for sensitive skin and baby
care.[3] It is a non-ionic surfactant, meaning it does not have a charge, which contributes to its
mildness and compatibility with other ingredient types.[4][5]

Key Functions in Cosmetic Formulations:

» Primary/Secondary Surfactant: Effectively cleanses the skin and hair by lowering the surface
tension of water, allowing for the removal of dirt and oils.[1][6]
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e Foaming Agent: Produces a stable and creamy lather, enhancing the sensory experience of
cleansing products.[7][8]

o Emulsifier: Helps to combine oil and water-based ingredients in a formulation.[9]
o Thickener/Viscosity Modifier: Contributes to the desired consistency of a product.[2]
» Conditioning Agent: Leaves the skin and hair feeling soft and smooth.[9]

Formulation Guidelines

Successful incorporation of coco glucoside into cosmetic formulations requires consideration
of concentration, pH, and compatibility with other ingredients.

Recommended Usage Concentrations

The concentration of coco glucoside varies depending on the desired product application and
its role in the formula (primary or secondary surfactant).

Recommended . .
Product Type . Primary Function
Concentration (%)

Facial Cleansers 3-5[8] Gentle Cleansing
Shower Gels & Body Washes 5-15[8] Cleansing & Foaming
Shampoos 10 - 20[8] Cleansing & Foaming
Baby Products 2-10 Ultra-Mild Cleansing
Hand Soaps 5-15[8] Cleansing

pH Stability

Coco glucoside is stable over a wide pH range, typically between 4 and 12, making it suitable
for a variety of cosmetic formulations.[8] However, for optimal performance and skin
compatibility, it is recommended to formulate products within a pH range of 5 to 7.[10]

Compatibility
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Coco glucoside is compatible with a broad range of cosmetic ingredients, including other non-
ionic, anionic, and amphoteric surfactants.[4][10] When used as a co-surfactant, it can reduce
the potential for irritation from harsher surfactants like sulfates. It is also compatible with
common thickeners such as xanthan gum and carrageenan gum.[9]

Experimental Protocols & Performance Evaluation

To substantiate claims and ensure product quality, various in-vitro and in-vivo tests are
performed. The following are key experimental protocols relevant to formulations containing
coco glucoside.

Foam Performance Analysis

The foaming capability of a surfactant is a critical attribute for many cleansing products. This
protocol outlines a method for evaluating foam volume and stability.

Objective: To quantify and compare the foam volume and stability of formulations containing
coco glucoside against other surfactants.

Methodology:

o Preparation of Surfactant Solutions: Prepare 1% aqueous solutions of coco glucoside and
a benchmark surfactant (e.g., Sodium Laureth Sulfate - SLES).

e Foam Generation:
o Add 100 mL of the surfactant solution to a 500 mL graduated cylinder.

o Securely seal the cylinder and invert it 10 times in a standardized manner to generate
foam.

e Initial Foam Volume Measurement: Immediately after agitation, record the total volume of the
foam and liquid. The initial foam volume is the total volume minus the initial liquid volume
(100 mL).

» Foam Stability Measurement: Record the foam volume at regular intervals (e.g., 1, 3, and 5
minutes) to assess its stability over time.
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» Data Analysis: Compare the initial foam volume and the rate of foam decay between the
different surfactant solutions.

Data Presentation:

Surfactant (1% Initial Foam Foam Volume Foam Volume Foam Volume

Solution) Volume (mL) at 1 min (mL) at 3 min (mL) at 5 min (mL)
[Insert [Insert [Insert [Insert

Coco Glucoside experimental experimental experimental experimental
data] data] data] data]

] [Insert [Insert [Insert [Insert

Sodium Laureth ) ) ] )
experimental experimental experimental experimental

Sulfate (SLES)
data] data] data] data]

Rheology & Viscosity Measurement

This protocol determines the flow behavior and thickness of a formulation.

Objective: To assess the viscosity-building properties of coco glucoside in a cosmetic
formulation.

Methodology:

o Sample Preparation: Prepare a base formulation (e.g., a simple shower gel) with varying
concentrations of coco glucoside (e.g., 5%, 10%, 15%).

 Viscosity Measurement:
o Use a rotational viscometer with a suitable spindle.

o Measure the viscosity of each sample at a controlled temperature (e.g., 25°C) and a
defined shear rate.

» Data Analysis: Plot a graph of viscosity versus coco glucoside concentration to determine
its thickening effect.
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Data Presentation:

Coco Glucoside Concentration (%) Viscosity (cP at 25°C)
5 [Insert experimental data]
10 [Insert experimental data]
15 [Insert experimental data]

Cleansing Efficacy Evaluation

This protocol provides a method for assessing the ability of a cleansing formulation to remove
soil from a substrate.

Objective: To evaluate the cleansing performance of a formulation containing coco glucoside.

Methodology:

Substrate Preparation: Use an artificial skin substrate.

Soil Application: Apply a standardized amount of a synthetic sebum or makeup formulation to
the substrate and allow it to set.

Cleansing Procedure:

o Wash the soiled substrate with a defined amount of the cleansing product and water for a
specific duration, using a standardized rubbing motion.

Efficacy Assessment:

o Quantify the amount of soil remaining on the substrate using analytical techniques such as
chromatography or colorimetry.

o The cleansing efficacy is calculated as the percentage of soil removed.

Data Presentation:
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Cleansing Formulation Soil Type % Soil Removal

Formulation with Coco

] Synthetic Sebum [Insert experimental data]
Glucoside
Placebo Formulation (without ] i
Synthetic Sebum [Insert experimental data]
surfactant)
Formulation with Coco ) )
) Foundation (Makeup) [Insert experimental data]
Glucoside
Placebo Formulation (without ) )
Foundation (Makeup) [Insert experimental data]

surfactant)

Safety & Mildness Assessment

Due to its intended use in products for sensitive skin, the mildness of coco glucoside is a key
performance indicator.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD 439)

This in vitro test is a validated alternative to animal testing for assessing skin irritation potential.
[11][12][13][14]

Objective: To determine the potential of a coco glucoside-containing formulation to cause skin
irritation.

Methodology:

o Test System: Utilize a reconstructed human epidermis (RhE) model, which is a three-
dimensional tissue culture that mimics the human epidermis.[11]

o Test Substance Application: Apply the test formulation directly to the surface of the RhE
tissue.

 Incubation: Incubate the treated tissue for a defined period.

o Cell Viability Assessment:
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o After incubation, assess the viability of the tissue cells using a colorimetric assay, such as
the MTT assay.[11] In this assay, viable cells convert the MTT reagent into a purple
formazan salt, which can be quantified.

o The reduction in cell viability compared to a negative control is used to predict the irritation
potential.

o Classification:

o If the tissue viability is reduced below 50% of the negative control, the substance is
classified as an irritant (UN GHS Category 2).[11]

o If the viability remains above 50%, it is considered a non-irritant.[11]

Data Presentation:

Test Formulation Mean Tissue Viability (%) Classification

Formulation with Coco

] [Insert experimental data] [Irritant/Non-irritant]
Glucoside
Positive Control (e.g., 5% ) ]
[Insert experimental data] Irritant
SDS)
Negative Control (e.g., PBS) 100 Non-irritant

Human Repeat Insult Patch Test (HRIPT)

The HRIPT is a clinical study used to assess the potential of a product to cause skin irritation
and sensitization (allergic contact dermatitis) in humans.[15][16][17][18]

Objective: To evaluate the skin irritation and sensitization potential of a cosmetic formulation
containing coco glucoside after repeated application to human skin.

Methodology:
o Study Population: Recruit a panel of human volunteers (typically 50-200 subjects).[17]

e |nduction Phase:
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o Apply the test product under a semi-occlusive or occlusive patch to the same site on the
subjects' backs for 24 hours.[15][17]

o This process is repeated nine times over a three-week period.[16]

o After each application, the skin is graded for any signs of irritation (e.g., redness, swelling).
[18]

o Rest Phase: A two-week period with no product application follows the induction phase.[16]
e Challenge Phase:

o Apply the test product under a patch to a new, untreated skin site.[16]

o The site is evaluated for any reaction at 24 and 48 hours after application.[15]

o Data Analysis: The incidence and severity of skin reactions during the induction and
challenge phases are recorded and analyzed to determine the product's irritation and

sensitization potential.

Data Presentation:

Study Phase

Number of
Subjects with
Irritation

Severity of
Irritation (Mean
Score)

Number of
Subjects with
Sensitization

[Insert experimental

[Insert experimental

Induction N/A
data] data]
[Insert experimental [Insert experimental [Insert experimental
Challenge
data] data] data]
Visualizations

Experimental Workflows
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Formulation & Stability

Formulate with Coco Glucoside l

Stability Testing Foam Analysis . . .
o R e At | (Volume & Stability) Rheology Measurement Cleansing Efficacy In Vitro Irritation (OECD 439) Human Repeat Insult Patch Test (HRIPT)

Click to download full resolution via product page

Caption: Cosmetic R&D workflow for coco glucoside formulations.

Safety Assessment Logic

New Formulation
with Coco Glucoside

In Vitro Skin Irritation
(OECD 439)

Cell Viability > 50%?

Human Repeat Insult Patch Test
(I2UD)!

Reformulate or Re-evaluate

Safe for Market
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Caption: Safety assessment pathway for coco glucoside cosmetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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